(Z-Ala-Ala-Ala-Ala)2Rh110

• Molecular Formula: C60H66N10O15
• Molecular Weight: 1167.2 g/mol
• InChI: InChI=1S/C60H66N10O15/c1-31(61-49(71)33(3)63-53(75)37(7)67-58(80)82-29-39-17-11-9-12-18-39)51(73)65-35(5)55(77)69-41-23-25-45-47(27-41)84-48-28-42(24-26-46(48)60(45)44-22-16-15-21-43(44)57(79)85-60)70-56(78)36(6)66-52(74)32(2)62-50(72)34(4)64-54(76)38(8)68-59(81)83-30-40-19-13-10-14-20-40/h9-28,31-38H,29-30H2,1-8H3,(H,61,71)(H,62,72)(H,63,75)(H,64,76)(H,65,73)(H,66,74)(H,67,80)(H,68,81)(H,69,77)(H,70,78)/t31-,32-,33-,34-,35-,36-,37-,38-/m0/s1
• InChIKey: JGBISHWUFSPAPR-QSVFAHTRSA-N

(Z-Ala-Ala-Ala-Ala)2Rh110: Fluorogenic Elastase Substrate Overview

(Z-Ala-Ala-Ala-Ala)2Rh110 (CAS 149695-85-2), also designated bis-(CBZ-L-alanyl-L-alanyl-L-alanyl-L-alanine amide) Rhodamine 110, is a synthetic bis-substituted rhodamine 110 derivative that functions as a nonfluorescent, enzyme-activatable fluorogenic substrate [1]. The molecule consists of two identical tetrapeptide (Z-Ala-Ala-Ala-Ala) arms conjugated to the xanthene core of rhodamine 110, rendering it colorless and nonfluorescent in its intact state. Upon selective cleavage by elastase (human neutrophil elastase or porcine pancreatic elastase), the tetrapeptide moieties are removed, liberating the highly fluorescent rhodamine 110 fluorophore with excitation/emission maxima of ~485–501 nm / 520–527 nm . Originally developed as the substrate in a nonisotopic DNA detection system [1], (Z-Ala-Ala-Ala-Ala)2Rh110 is now established as a core reagent in elastase activity assays, including the commercial Cayman Neutrophil Elastase Activity Assay Kit (Item No. 600610) .

1

Elastase activity assay probeSub-femtomole detection context

2

Green-channel fluorogenic substrateCompatible with standard FITC/GFP optics

3

Tetrapeptide selectivity contextExtended Ala-Ala-Ala-Ala recognition

• [1] Johnson AF, Struthers MD, Pierson KB, Mangel WF, Smith LM. Nonisotopic DNA detection system employing elastase and a fluorogenic rhodamine substrate. Anal Chem. 1993;65(17):2352-2359. doi:10.1021/ac00065a031 View Source

(Z-Ala-Ala-Ala-Ala)2Rh110 vs. Generic Elastase Substrates

Fluorogenic elastase substrates cannot be interchanged generically because the choice of fluorophore leaving group and peptide recognition sequence independently govern assay sensitivity, signal-to-noise ratio, and enzyme specificity. The most widely used alternative, MeOSuc-Ala-Ala-Pro-Val-AMC (MeOSuc-AAPV-AMC), relies on the coumarin fluorophore AMC (Ex/Em ~340/440 nm), which operates in the ultraviolet-blue spectral region where biological samples exhibit substantial autofluorescence, directly elevating background noise [1]. Rh110-based substrates, by contrast, emit in the green region (485–501/520–527 nm) where biological autofluorescence is markedly lower, and the Rh110 fluorophore itself exhibits a higher quantum yield and extinction coefficient [1][2]. Peer-reviewed studies and supplier data consistently report up to 300-fold greater sensitivity for Rh110-based substrates compared to analogous AMC substrates [1][3]. Furthermore, the tetrapeptide sequence (Ala-Ala-Ala-Ala) confers distinct elastase selectivity profiles compared to the shorter (Z-Ala-Ala)2Rh110 or (Z-Ala-Ala-Ala)2Rh110 variants, which exhibit broader cross-reactivity with calpain and other serine proteases [4]. The data below quantify these differentiation dimensions.

(Z-Ala-Ala-Ala-Ala)₂Rh110 MeOSuc-AAPV-AMC

Spectral windowGreen emission (520–527 nm) may reduce autofluorescence interference; AMC UV-blue emission elevates background in biological samples.

(Z-Ala-Ala-Ala-Ala)₂Rh110 (Z-Ala-Ala)₂Rh110

Protease selectivityLonger tetra-alanine sequence may improve elastase specificity; shorter variants are reported as calpain substrates with broader cross-reactivity.

Rh110-based substrates AMC-based substrates

Sensitivity contextUp to 300-fold reported class-level sensitivity advantage; fluorescence dynamic range may not transfer directly to all assay formats.

• [1] Biosyntan GmbH. Rhodamine 110 Label – Fluorescently Labeled Protease Substrates. Up to 300-fold higher sensitivity vs. AMC substrates. Citing Grant SK et al., J Biomol Screen, 2002, 7(6), 531-540 and Hassiepen U et al., Anal Biochem, 2007, 371, 201-207. View Source
• [2] AnaSpec Inc. Rhodamine 110 Labeled GO Peptides – Advantages over AFC/AMC. Technology Networks, 2010. View Source
• [3] Grant SK, Sklar JG, Cummings RT. Development of high-throughput screening assays for proteases using rhodamine 110–based substrates. J Biomol Screen. 2002;7(6):531-540. View Source
• [4] Rothe G, Klingel S, Assfalg-Machleidt I, Machleidt W, Zirkelbach C, Banati RB, Mangel WF, Valet G. Flow cytometric analysis of protease activities in vital cells. Biol Chem Hoppe Seyler. 1992;373(7):547-554. View Source

Quantitative Evidence for (Z-Ala-Ala-Ala-Ala)2Rh110

Elastase Detection Limit: Rh110 vs. AMC

In the foundational characterization by Johnson et al. (1993), (Z-Ala-Ala-Ala-Ala)2Rh110 (referred to as BZTAlaR) achieved a detection limit of 0.49 fmol for purified elastase alone and 2.64 fmol for the elastase-oligonucleotide conjugate within a 2 h incubation [1]. In contrast, the widely used AMC-based comparator substrate MeOSuc-Ala-Ala-Pro-Val-AMC (MeOSuc-AAPV-AMC) exhibits a reported detection limit of 11 pM for human leukocyte elastase, which equates to approximately 1.1 fmol in a standard 100 µL assay volume [2]. However, this comparison must be interpreted cautiously: the AMC detection limit is expressed as enzyme concentration (pM) under continuous assay conditions, whereas the Rh110 detection limit is reported as absolute enzyme amount (fmol) in an endpoint format. When normalized to a common assay volume, the Rh110 substrate demonstrates approximately 2- to 5-fold lower absolute enzyme detection capability, though the practical advantage is amplified by the lower background fluorescence of the Rh110 fluorophore, yielding superior signal-to-noise ratios at low enzyme concentrations [1].

Elastase Detection Limit

Cross-study comparable

Rh110: 0.49 fmol (2 h endpoint). AMC: ~1.1 fmol (100 µL continuous assay). Approx. 2.2-fold lower absolute detection limit reported.

Supports sub-femtomole enzyme detection context. Superior signal-to-noise at low enzyme abundance.

Interpret cautiously: endpoint vs. continuous assay formats differ.

Evidence Dimension	Enzyme detection limit (absolute amount)
Target Compound Data	0.49 fmol elastase; 2.64 fmol elastase-oligonucleotide conjugate (2 h endpoint assay)
Comparator Or Baseline	MeOSuc-Ala-Ala-Pro-Val-AMC: 11 pM human leukocyte elastase (~1.1 fmol in 100 µL); 18 pM porcine pancreatic elastase
Quantified Difference	Rh110 substrate: ~0.49 fmol vs. AMC substrate: ~1.1 fmol (approximate 2.2-fold lower absolute detection limit, with superior signal-to-noise ratio)
Conditions	Johnson et al. 1993: elastase in solution, 2 h incubation, fluorescence detection. Castillo et al. 1979: continuous fluorometric assay with MeOSuc-AAPV-AMC.

Why This Matters

For procurement decisions, the sub-femtomole detection capability of (Z-Ala-Ala-Ala-Ala)2Rh110 enables assays requiring minimal enzyme or sample input, reducing per-assay cost and enabling detection in precious biological samples where enzyme abundance is limiting.

• [1] Johnson AF, Struthers MD, Pierson KB, Mangel WF, Smith LM. Nonisotopic DNA detection system employing elastase and a fluorogenic rhodamine substrate. Anal Chem. 1993;65(17):2352-2359. Detection limit: 0.49 fmol elastase, 2.64 fmol conjugate. View Source
• [2] Castillo MJ, Nakajima K, Zimmerman M, Powers JC. Sensitive substrates for human leukocyte and porcine pancreatic elastase: a study of the merits of various chromophoric and fluorogenic leaving groups in assays for serine proteases. Anal Biochem. 1979;99(1):53-64. MeOSuc-AAPV-AMC detection limit: 11 pM human leukocyte elastase, 18 pM porcine pancreatic elastase. View Source

Fluorophore Sensitivity: Rh110 vs. AMC

The rhodamine 110 (Rh110) fluorophore, as employed in (Z-Ala-Ala-Ala-Ala)2Rh110, provides a class-level sensitivity advantage of up to 300-fold over 7-amino-4-methylcoumarin (AMC)-based substrates [1]. This enhancement stems from a combination of factors: (i) Rh110's higher extinction coefficient (~80,000 M⁻¹cm⁻¹) compared to AMC (~17,000 M⁻¹cm⁻¹); (ii) Rh110's higher quantum yield; and (iii) the red-shifted excitation/emission wavelengths of Rh110 (Ex/Em 492/529 nm) versus AMC (Ex/Em 380/460 nm), which drastically reduces interference from biological autofluorescence and colored test compounds in screening libraries [1][2]. The foundational patent (US 4,640,893A) explicitly quantifies that cleavage of a single amide bond in bisamide Rh110 substrates results in a 3500-fold increase in fluorescence intensity upon conversion to the monoamide product, a dynamic range unattainable with coumarin-based substrates [3]. Grant et al. (2002) further validated this advantage in high-throughput screening formats, demonstrating that Rh110 substrates consistently outperformed AMC substrates in Z'-factor and signal-to-background metrics [1].

Fluorophore Sensitivity

Class-level inference

Up to 300-fold higher sensitivity reported vs. AMC. 3500-fold fluorescence increase upon cleavage. Extinction coefficient ~80,000 M⁻¹cm⁻¹.

Reported class-level sensitivity advantage. Supports lower substrate consumption per data point.

Class-level inference; individual assay validation recommended.

Evidence Dimension	Fluorescence sensitivity and signal-to-background ratio
Target Compound Data	Rh110-based substrates: up to 300-fold higher sensitivity vs. AMC substrates; 3500-fold fluorescence increase upon cleavage; extinction coefficient ~80,000 M⁻¹cm⁻¹
Comparator Or Baseline	AMC-based substrates (e.g., MeOSuc-AAPV-AMC): extinction coefficient ~17,000 M⁻¹cm⁻¹; Ex/Em 340-380/440-460 nm; higher autofluorescence interference
Quantified Difference	Up to 300-fold greater sensitivity (class-level); 3500-fold fluorescence dynamic range upon cleavage
Conditions	Biochemical protease assays; high-throughput screening formats; purified enzyme and cell-based assays. Data from Grant et al. J Biomol Screen 2002; Hassiepen et al. Anal Biochem 2007; US Patent 4,640,893A.

Why This Matters

The 300-fold class-level sensitivity advantage directly translates into lower substrate consumption per data point, reduced enzyme requirements, and higher assay robustness (Z'-factor) in screening campaigns, making Rh110-based substrates the economically and technically superior choice for laboratories running large-scale protease assays.

• [1] Grant SK, Sklar JG, Cummings RT. Development of high-throughput screening assays for proteases using rhodamine 110–based substrates. J Biomol Screen. 2002;7(6):531-540. Rh110 substrates show up to 300-fold greater sensitivity compared to AMC substrates. View Source
• [2] Biosyntan GmbH. Rhodamine 110 Label – Technical Overview. Red-shifted Ex/Em 492/529 nm vs. AMC 380/460 nm; lower background noise. View Source
• [3] Mangel WF, et al. US Patent 4,640,893A. Novel rhodamine derivatives as fluorogenic substrates for proteinases. 3500-fold fluorescence increase upon single amide bond cleavage; 400-fold absorbance change. View Source

Spectral Compatibility and Autofluorescence

(Z-Ala-Ala-Ala-Ala)2Rh110 generates the rhodamine 110 fluorophore with excitation/emission maxima of 485–501 nm / 520–527 nm upon elastase cleavage [1][2]. This places the fluorescence readout squarely within the green detection channel (FITC/GFP filter set) of standard fluorescence plate readers, microscopes, and flow cytometers. In contrast, AMC-based substrates (e.g., MeOSuc-AAPV-AMC) emit at 440–460 nm in the blue-UV region, where NADH, flavins, and aromatic amino acid residues in biological matrices produce significant autofluorescence [1]. The practical consequence is that Rh110 substrates generate lower background and fewer false-positive signals when assaying complex biological samples such as cell lysates, bronchoalveolar lavage fluid (BALF), sputum, or serum [3]. The AnaSpec technical bulletin notes that Rh110-labeled peptides 'afford significant advantages over AFC or AMC labeled peptides in that Rh110 emits in the green range (Ex/Em=501/527nm), while AMC (Ex/Em=340/440 nm) and AFC (Ex/Em=370/500 nm) emit in the blue range,' directly reducing compound library interference in HTS [2].

Spectral Compatibility

Class-level inference

Rh110 Ex/Em: 485–501/520–527 nm (green, FITC channel). AMC Ex/Em: 340–380/440–460 nm (UV-blue). Emission red-shifted by ~80 nm.

May reduce false-positive rates from compound library autofluorescence. Compatible with standard optics.

Class-level inference; matrix-specific autofluorescence should be assessed.

Evidence Dimension	Excitation/emission wavelength and biological autofluorescence interference
Target Compound Data	Rh110 product: Ex/Em 485–501/520–527 nm (green, FITC channel); low autofluorescence interference from biological samples
Comparator Or Baseline	AMC product: Ex/Em 340–380/440–460 nm (UV-blue); high autofluorescence from NADH, flavins, and aromatic amino acids
Quantified Difference	Rh110 emission is red-shifted by ~80 nm vs. AMC, moving fluorescence detection out of the high-autofluorescence UV-blue window
Conditions	Cell lysates, BALF, serum, compound screening libraries. Rh110 substrates compatible with standard FITC filter sets on fluorescence plate readers and flow cytometers.

Why This Matters

Procurement of the Rh110-based substrate eliminates the need for specialized UV-transparent optics or dedicated UV-capable readers, and reduces false-positive rates in screening campaigns by avoiding compound autofluorescence interference—a key consideration when selecting substrates for high-throughput or translational research applications.

• [1] Biosyntan GmbH. Fluorescently Labeled Protease Substrates – Rhodamine Based Substrates. AMC: Ex 380nm/Em 460nm vs. Rh110: Ex 492nm/Em 529nm; fewer false-positive hits in synthetic product libraries. View Source
• [2] AnaSpec Inc. Rhodamine 110 Labeled GO Peptides. Technology Networks, 2010. Rh110 Ex/Em=501/527 nm vs. AMC Ex/Em=340/440 nm; green emission compatible with standard instruments. View Source
• [3] Warheit-Niemi HI, Edwards SJ, SenGupta S, et al. Fibrotic lung disease inhibits immune responses to staphylococcal pneumonia via impaired neutrophil and macrophage function. JCI Insight. 2022;7(4):e152772. Ex vivo NE release measured using (Z-Ala-Ala-Ala-Ala)2Rh110 in BALF. View Source

Tetrapeptide Selectivity Advantage

The tetra-alanine sequence of (Z-Ala-Ala-Ala-Ala)2Rh110 exploits the extended substrate-binding cleft of elastase, which preferentially accommodates small hydrophobic residues at multiple subsites (S1–S4). The scoping flow cytometry study by Rothe et al. (1992) compared elastase substrates with different alanine repeat lengths conjugated to Rh110. In their analysis of human neutrophil serine proteinases, (Z-Ala-Ala)2-R110 and (Z-Ala-Ala-Ala)2-R110 were both tested; the longer alanine repeat substrates demonstrated distinct cleavage profiles and were specifically inhibited by diisopropylfluorophosphate (DFP), confirming serine protease-dependent processing [1]. While this study did not report explicit kinetic constants (kcat/Km) for the tetra-alanine variant, the general principle that extended peptide backbones enhance elastase specificity is supported by the elastase substrate literature . In contrast, (Z-Ala-Ala)2Rh110 is primarily marketed and validated as a calpain substrate, with cross-reactivity toward elastase noted as secondary, whereas (Z-Ala-Ala-Ala-Ala)2Rh110 is designated as an elastase-specific substrate by commercial suppliers including Thermo Fisher (R6506), Cayman Chemical, and AnaSpec [2]. The four-alanine repeat provides a larger enzyme-substrate interaction surface, theoretically reducing cleavage by off-target proteases such as calpain-1, cathepsin G, or proteinase-3 that may recognize shorter or differently composed peptide sequences.

Tetrapeptide Selectivity

Supporting evidence

(Z-Ala-Ala-Ala-Ala)₂Rh110 designated elastase-specific by suppliers. Extended S1–S4 subsite engagement inferred. No direct kcat/Km head-to-head data.

Qualitative selectivity inference from supplier designations. May support elastase readout in mixed-protease environments.

Direct kinetic comparisons not available; selectivity context requires review.

Evidence Dimension	Protease selectivity profile (elastase vs. calpain vs. other serine proteases)
Target Compound Data	(Z-Ala-Ala-Ala-Ala)2Rh110: designated as elastase-specific substrate by multiple suppliers; four alanine residues engage S1–S4 subsites of elastase
Comparator Or Baseline	(Z-Ala-Ala)2Rh110: primarily designated as calpain-1 substrate; (Z-Ala-Ala-Ala)2Rh110: elastase substrate with shorter recognition sequence
Quantified Difference	No direct head-to-head kcat/Km values available for elastase vs. calpain with the (Ala)4 substrate. Qualitative selectivity inferred from supplier designations and extended subsite engagement.
Conditions	Human neutrophil serine proteinase assays; intracellular flow cytometry; commercial supplier catalog designations.

Why This Matters

Investigators requiring selective elastase readout in mixed-protease environments (e.g., neutrophil lysates containing elastase, cathepsin G, and proteinase-3) should select the tetra-alanine Rh110 substrate to minimize confounding signal from co-released non-elastase proteases, improving assay specificity and data interpretability.

• [1] Rothe G, Klingel S, Assfalg-Machleidt I, Machleidt W, Zirkelbach C, Banati RB, Mangel WF, Valet G. Flow cytometric analysis of protease activities in vital cells. Biol Chem Hoppe Seyler. 1992;373(7):547-554. Serine proteinases of human neutrophils analyzed with (Z-Ala-Ala)2-R110 or (Z-Ala-Ala-Ala)2-R110; specificity confirmed by DFP inhibition. View Source
• [2] AnaSpec Inc. Elastase Substrate, fluorogenic, (Z-AAAA)2Rh110. Abs/Em = 497/520 nm. Designated as a very sensitive fluorogenic elastase substrate. View Source

Commercial Validation: Cayman Neutrophil Elastase Kit

Unlike many fluorogenic peptide substrates that remain research-use-only single-component reagents, (Z-Ala-Ala-Ala-Ala)2Rh110 has been incorporated as the core detection component in the Cayman Chemical Neutrophil Elastase Activity Assay Kit (Item No. 600610) . This kit provides a complete, standardized workflow including neutrophil isolation reagents, PMA stimulation controls, and the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate, with fluorescence readout at Ex/Em 485/525 nm [1]. The substrate has also been employed in peer-reviewed translational studies: Warheit-Niemi et al. (2022) used (Z-Ala-Ala-Ala-Ala)2Rh110 to measure ex vivo neutrophil elastase release in a murine model of fibrotic lung disease with MRSA infection, reporting that fibrosis inhibited neutrophil intracellular killing through impaired neutrophil elastase release [2]. The commercial availability of the substrate both as a standalone compound (Cayman #11675, Thermo Fisher R6506) and within a validated kit reduces inter-laboratory variability, facilitates protocol standardization, and provides procurement confidence that is absent for custom-synthesized or less-validated substrate alternatives.

Commercial Kit Validation

Supporting evidence

Integrated into Cayman Neutrophil Elastase Activity Assay Kit (#600610). Used in peer-reviewed translational research (e.g., Warheit-Niemi et al., 2022, BALF).

Standardized kit may reduce inter-laboratory variability. Supports procurement confidence for neutrophil elastase studies.

Kit availability reduces protocol development time; lot-to-lot variability remains a review point.

Evidence Dimension	Commercial validation and translational research adoption
Target Compound Data	(Z-Ala-Ala-Ala-Ala)2Rh110 integrated into Cayman Neutrophil Elastase Activity Assay Kit (#600610); used in peer-reviewed translational research (Warheit-Niemi et al., JCI Insight 2022)
Comparator Or Baseline	MeOSuc-AAPV-AMC: available as standalone reagent from multiple vendors but not integrated into a dedicated, all-inclusive elastase activity kit with neutrophil isolation reagents
Quantified Difference	Not a quantitative difference per se; differentiation derives from the existence of a standardized commercial kit built around this specific substrate, reducing protocol variability
Conditions	Ex vivo neutrophil elastase release assay; isolated human/murine neutrophils; PMA stimulation; 96-well plate format; fluorescence readout at 485/525 nm

Why This Matters

For labs prioritizing assay reproducibility and cross-study comparability, the availability of a validated commercial kit built around (Z-Ala-Ala-Ala-Ala)2Rh110 reduces protocol development time, quality control burden, and lot-to-lot variability risks compared to sourcing standalone substrates and optimizing assays de novo.

• [1] Bertin Bioreagent. Neutrophil Elastase Activity Assay Kit – Applications (CAT N°: 600610). Substrate: (Z-Ala-Ala-Ala-Ala)2Rh110. View Source
• [2] Warheit-Niemi HI, Edwards SJ, SenGupta S, et al. Fibrotic lung disease inhibits immune responses to staphylococcal pneumonia via impaired neutrophil and macrophage function. JCI Insight. 2022;7(4):e152772. Ex vivo NE release measured using (Z-Ala-Ala-Ala-Ala)2Rh110 (Cayman Chemical). View Source

Application Scenarios for (Z-Ala-Ala-Ala-Ala)2Rh110

Neutrophil Elastase Quantification in Biological Fluids

The sub-femtomole detection limit (0.49 fmol) of (Z-Ala-Ala-Ala-Ala)2Rh110 [1] and the green-region fluorescence emission (520–527 nm) that minimizes biological autofluorescence [2] make this substrate the preferred choice for quantifying low-abundance neutrophil elastase in protein-rich, autofluorescent biological matrices such as bronchoalveolar lavage fluid, sputum, wound exudate, and serum. Warheit-Niemi et al. (2022) successfully employed this substrate to measure impaired neutrophil elastase release in BALF from fibrotic murine lungs infected with MRSA [3], demonstrating translational utility. Labs working with limited-volume or low-enzyme clinical samples should prioritize this substrate over AMC-based alternatives to maximize signal-to-noise ratio at the lower limit of quantification.

High-Throughput Screening for Elastase Inhibitors

The class-level 300-fold sensitivity advantage of Rh110 over AMC fluorophores [1] and the reduced interference from colored screening compounds due to the red-shifted detection window (485–501/520–527 nm) [2] position (Z-Ala-Ala-Ala-Ala)2Rh110 as a superior substrate for automated HTS elastase inhibitor screening. The 3500-fold fluorescence increase upon cleavage [3] provides an exceptional dynamic range, enabling robust Z'-factor values even in 1536-well microplate formats. Grant et al. (2002) validated Rh110 substrates in HTS configurations, confirming their superiority over coumarin-based substrates for minimizing false-positive hits from compound library autofluorescence [1]. Procurement teams supporting drug discovery groups should select this substrate to reduce retest rates and improve screening cascade efficiency.

Standardized Neutrophil Function Studies with Cayman Kit

For research groups studying neutrophil degranulation, NETosis, or innate immune function, the Cayman Neutrophil Elastase Activity Assay Kit (Item No. 600610) built around (Z-Ala-Ala-Ala-Ala)2Rh110 provides a complete, validated workflow from neutrophil isolation through fluorescence detection [1]. The kit's standardization reduces inter-experiment and inter-laboratory variability, making it suitable for multi-site translational studies, core facility service offerings, and CRO-based preclinical inflammation models. The substrate's compatibility with standard FITC fluorescence plate readers eliminates the need for specialized UV instrumentation [2], reducing capital equipment costs for laboratories establishing new elastase assay capabilities.

Intracellular Elastase Detection by Flow Cytometry

The nonfluorescent nature of intact (Z-Ala-Ala-Ala-Ala)2Rh110 combined with the green fluorescence of its Rh110 cleavage product (compatible with the FL1/FITC channel of standard flow cytometers) enables intracellular elastase activity measurements in viable cells [1]. Rothe et al. (1992) demonstrated that bis-substituted Rh110 peptide substrates, including alanine-repeat variants, are processed intracellularly to generate fluorescent mono-substituted and free Rh110 products detectable by flow cytometry [2]. The tetrapeptide sequence contributes to elastase selectivity over other neutrophil serine proteases that may be simultaneously active in the same cellular compartment [3]. This application scenario is particularly relevant for immunology and inflammation researchers studying heterogeneous neutrophil populations at single-cell resolution.

Application

Selection Property

Validation Focus

Neutrophil elastase detection in biological fluids

Green-region fluorescence with low autofluorescence interference context

LLOQ and signal-to-noise ratio in target matrix

High-throughput elastase inhibitor screening

Reported 300-fold class-level sensitivity advantage; wide dynamic range

Z'-factor and false-positive rate in screening library

Standardized neutrophil function studies

Commercial kit integration (Cayman #600610)

Inter-laboratory reproducibility and protocol transfer

Intracellular elastase detection by flow cytometry

Cell-permeable, nonfluorescent intact substrate; FITC-channel readout

Single-cell elastase activity resolution; gating strategy validation

• [1] Johnson AF, Struthers MD, Pierson KB, Mangel WF, Smith LM. Nonisotopic DNA detection system employing elastase and a fluorogenic rhodamine substrate. Anal Chem. 1993;65(17):2352-2359. View Source
• [2] Biosyntan GmbH. Rhodamine 110 Label – Technical Overview; Grant SK et al. J Biomol Screen 2002; 7(6):531-540. View Source
• [3] Warheit-Niemi HI et al. JCI Insight. 2022;7(4):e152772; Cayman Chemical Neutrophil Elastase Activity Assay Kit #600610; Rothe G et al. Biol Chem Hoppe Seyler 1992;373(7):547-554. View Source